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Compound of Interest

Compound Name: 1-Boc-homopiperazine

Cat. No.: B143305

An In-depth Technical Guide to tert-butyl 1,4-diazepane-1-carboxylate

This technical guide provides a comprehensive overview of the chemical data, experimental
protocols, and safety information for tert-butyl 1,4-diazepane-1-carboxylate, a key intermediate
in the development of pharmacologically active compounds. This document is intended for
researchers, scientists, and professionals in the field of drug development and organic
synthesis.

Core Chemical Data

tert-butyl 1,4-diazepane-1-carboxylate, also known as 1-Boc-homopiperazine, is a
heterocyclic organic compound widely utilized as a building block in medicinal chemistry. Its
structure incorporates a seven-membered diazepane ring protected with a tert-butoxycarbonyl
(Boc) group, which allows for selective functionalization at the unprotected secondary amine.

Chemical and Physical Properties

The fundamental chemical and physical properties of tert-butyl 1,4-diazepane-1-carboxylate
are summarized in the table below. These properties are crucial for its handling, storage, and
application in chemical reactions.
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Property Value Reference
CAS Number 112275-50-0 [1]
Molecular Formula C10H20N202 [1]
Molecular Weight 200.28 g/mol [1]
Appearance Colorless oil [2]
Boiling Point 95-110 °C at 0.5 mmHg [1]
Density 1.016 g/mL at 20 °C [1]
Refractive Index n20/D 1.471 [1]

Not miscible or difficult to mix

in water. Soluble in common
Solubility organic solvents like ethanol, [3]

dimethylformamide, and

methanol.

Computed Properties

Computational models provide further insights into the molecule's characteristics, which are
valuable for predicting its behavior in biological systems and for designing synthetic pathways.
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Property Value Source
XLogP3 0.6 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 2 PubChem
Rotatable Bond Count 2 PubChem
Exact Mass 200.15247817 g/mol PubChem
Monoisotopic Mass 200.15247817 g/mol PubChem
Topological Polar Surface Area  32.8 A2 PubChem
Heavy Atom Count 14 PubChem

Experimental Protocols

Detailed experimental procedures are essential for the successful synthesis and purification of
tert-butyl 1,4-diazepane-1-carboxylate. The following protocols are based on established
methods for analogous compounds and general laboratory practices.

Synthesis Protocol

A common and effective method for the synthesis of cyclic amines like tert-butyl 1,4-diazepane-
1-carboxylate involves the protection of a linear diamine followed by intramolecular cyclization.
A representative synthesis is outlined below, based on the principles of the Fukuyama-
Mitsunobu reaction.[4]

Materials:

N-Boc-N'-(3-hydroxypropyl)ethane-1,2-diamine

Triphenylphosphine (PPhs)

Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

Anhydrous Tetrahydrofuran (THF)
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» Nitrogen or Argon atmosphere
Procedure:

e Dissolve N-Boc-N'-(3-hydroxypropyl)ethane-1,2-diamine and triphenylphosphine in
anhydrous THF under an inert atmosphere.

e Cool the solution to 0 °C in an ice bath.

e Slowly add DIAD or DEAD dropwise to the stirred solution.

» Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

¢ Monitor the reaction progress by Thin Layer Chromatography (TLC).

» Upon completion, quench the reaction by adding water.

o Extract the aqueous layer with an organic solvent such as ethyl acetate.

o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

» Concentrate the solution under reduced pressure to obtain the crude product.

Purification Protocol

Purification of the crude product is critical to remove byproducts, such as triphenylphosphine
oxide and the hydrazine dicarboxylate derivative.[4] Flash column chromatography is a
standard method for this purpose.

Materials:

Crude tert-butyl 1,4-diazepane-1-carboxylate

Silica gel (230-400 mesh)

Hexanes

Ethyl acetate
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o Compressed air or nitrogen for column pressurization

Procedure:

Prepare a silica gel slurry in a non-polar solvent (e.g., hexanes) and pack it into a glass
column.

o Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane
or the eluent mixture).

o Adsorb the crude product onto a small amount of silica gel and load it onto the top of the
column.

o Elute the column with a gradient of ethyl acetate in hexanes. The polarity of the eluent
should be gradually increased to separate the product from impurities.

o Collect fractions and analyze them by TLC to identify those containing the pure product.

o Combine the pure fractions and remove the solvent under reduced pressure to yield the
purified tert-butyl 1,4-diazepane-1-carboxylate.

Analytical Data

Characterization of the final product is typically performed using various spectroscopic
methods. While specific experimental spectra for this compound are not publicly available, the
expected data based on its structure and data from similar compounds are presented below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Predicted
Nucleus Chemical Shift  Multiplicity Integration Assignment
(3) ppm
H ~3.4 t 2H -N(Boc)-CHa-
H ~3.2 t 2H -CH2-NH-
H ~2.8 t 2H -CH2-NH-CHz2-
-N(Boc)-CHz-
H ~2.7 t 2H
CHa-
H ~1.8 p 2H -CH2-CH2-CH-2-
1H 1.45 s 9H -C(CHs)3
C=0
13C ~155 S 1C
(carbamate)
13C ~80 s 1C -C(CHs)3
13C ~50 t 1C -N(Boc)-CHa-
13C ~48 t 1C -CHz2-NH-
13C ~47 t 1C -CH2-NH-CHz2-
-N(Boc)-CHz-
3C ~45 t 1C
CHa-
13C ~30 t 1C -CH2-CH2-CH2-
13C 28.4 q 3C -C(CHs)3

Note: Predicted chemical shifts are based on typical values for similar functional groups and
may vary depending on the solvent and other experimental conditions.

Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for the functional groups
present in the molecule.
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Wavenumber (cm~?) Intensity Assignment

~3340 Medium, Broad N-H stretch (secondary amine)
2975-2850 Strong C-H stretch (alkane)

~1690 Strong C=0 stretch (carbamate)
~1420 Medium C-N stretch

~1170 Strong C-O stretch (carbamate)

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

compound.
Technique Expected m/z Assighment
Electrospray lonization (ESI+) 201.16 [M+H]*
223.14 [M+Na]*
[M - CaHs + H]* (loss of
145.11 _
isobutylene)
101.09 [M - Boc + H]*

Safety and Handling

tert-Butyl 1,4-diazepane-1-carboxylate is classified as a corrosive material and requires careful
handling to avoid exposure.

Hazard Identification

e GHS Hazard Statements:
o H314: Causes severe skin burns and eye damage.

o H318: Causes serious eye damage.
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» Signal Word: Danger

Precautionary Measures

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P310: Immediately call a POISON CENTER or doctor/physician.

First Aid

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Get medical aid immediately.

o Skin Contact: Get medical aid immediately. Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated clothing and shoes.

 Ingestion: Do not induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or
water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.

¢ Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Visualizations

The following diagrams illustrate the logical workflow for the synthesis and purification of tert-
butyl 1,4-diazepane-1-carboxylate.
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Caption: Synthetic workflow for tert-butyl 1,4-diazepane-1-carboxylate.
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Caption: Detailed workflow for the purification by flash chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b143305?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/CH/fr/product/aldrich/511382
https://www.rsc.org/suppdata/c8/nj/c8nj01585f/c8nj01585f1.pdf
https://www.chembk.com/en/chem/tert-Butyl%20hexahydro-1,4-diazepine-1-carboxylate
https://www.researchgate.net/publication/277442670_A_Practical_Synthesis_of_S-tert-Butyl_3-Methyl-14-diazepane-1-carboxylate_the_Key_Intermediate_of_Rho-Kinase_Inhibitor_K-115
https://www.benchchem.com/product/b143305#tert-butyl-1-4-diazepane-1-carboxylate-chemical-data
https://www.benchchem.com/product/b143305#tert-butyl-1-4-diazepane-1-carboxylate-chemical-data
https://www.benchchem.com/product/b143305#tert-butyl-1-4-diazepane-1-carboxylate-chemical-data
https://www.benchchem.com/product/b143305#tert-butyl-1-4-diazepane-1-carboxylate-chemical-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b143305?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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